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Compound of Interest

Compound Name: 4-Methylbenzoic anhydride

Cat. No.: B1360283

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 4-
Methylbenzoic anhydride (CAS No. 13222-85-0). The information is intended to support
laboratory personnel in the safe use of this reagent, minimizing risks and ensuring a secure
working environment.

Chemical Identification and Physical Properties

4-Methylbenzoic anhydride, also known as p-toluic anhydride, is a white crystalline solid. It is
an important reagent in organic synthesis, often utilized in acylation reactions. Due to its
reactivity, particularly with moisture, specific handling procedures are required.
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Property Value Reference
CAS Number 13222-85-0 [1][2]
Molecular Formula C16H1403 2131415161718l
Molecular Weight 254.28 g/mol 2114116171
White to off-white crystalline
Appearance .
solid or powder
Melting Point 86-89 °C
Boiling Point 411.6 °C at 760 mmHg
Soluble in organic solvents
Solubility such as ethers, alcohols, and
ketones; insoluble in water.
Sensitivity Moisture sensitive [9]

Hazard Identification and GHS Classification

4-Methylbenzoic anhydride is classified as a hazardous substance. Below is a summary of its

GHS classification.

Hazard Class Category Hazard Statement Pictogram
o H302: Harmful if GHSO07 (Exclamation
Acute Toxicity, Oral Category 4
swallowed Mark)[10]
Skin H315: Causes skin GHSO07 (Exclamation
: i Category 2 N
Corrosion/Irritation irritation Mark)[1][10]
Serious Eye H319: Causes serious  GHSO07 (Exclamation
o Category 2 o

Damage/Eye Irritation eye irritation Mark)[1][10]
Specific Target Organ )

o ] H335: May cause GHSO07 (Exclamation
Toxicity (Single Category 3

Exposure)

respiratory irritation

Mark)[1][10]
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Signal Word:Warning[2]

Precautionary Statements:[1][10][11][12]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of water.

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P330: Rinse mouth.

o P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

e P362+P364: Take off contaminated clothing and wash it before reuse.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
e P405: Store locked up.

o P501: Dispose of contents/container to an approved waste disposal plant.
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Toxicological Information

Quantitative toxicological data, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%), for 4-Methylbenzoic anhydride is not readily available in the public
domain. The hazard classifications are based on the known irritant and harmful properties of
the substance.

First Aid Measures

The following diagram outlines the immediate first aid response to various types of exposure to
4-Methylbenzoic anhydride.

Immediate Action
Exposure Type
Move to fresh air.
_ | Keepatrest in a position H-breathing-is-difficult
Inhalation 1 comfortable for breathing. or irritation persists

) — Remove contaminated clothing. o .
Skin Contact 1 Wash skin with plenty of soap and water. If irrtation persists

Seek immediate
medical advice/attention
Rinse cautiously with water for several minutes. If irritation persists

Remove contact lenses, if present and easy to do.
Continue rinsing.

Medical Attention
4

Eye Contact

If swallowed

Ingestion

Y

Rinse mouth.
Do NOT induce vomiting.

Click to download full resolution via product page
First Aid Response for 4-Methylbenzoic Anhydride Exposure.

Experimental Protocol: General Procedure for
Acylation using 4-Methylbenzoic Anhydride
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This protocol provides a general workflow for a typical acylation reaction involving 4-
Methylbenzoic anhydride, emphasizing the necessary safety precautions. This should be
adapted based on the specific substrate and reaction conditions.

Objective: To perform a safe and efficient acylation of a substrate (e.g., an alcohol or amine)
using 4-Methylbenzoic anhydride.

Materials:

e 4-Methylbenzoic anhydride

e Substrate (e.g., benzyl alcohol)

e Anhydrous solvent (e.g., dichloromethane)
e Base (e.g., triethylamine or pyridine)

» Nitrogen or Argon gas supply

e Schlenk line or glovebox

o Oven-dried glassware

o Magnetic stirrer and stir bars

e Syringes and needles
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Preparation

Oven-dry all glassware (e.g., Schlenk flask, dropping funnel)
and cool under an inert atmosphere.

Y

Set up the reaction apparatus under a positive pressure
of inert gas (Nitrogen or Argon).

v Reagent Handling

In a glovebox or under a positive flow of inert gas, .
. N . . Prepare a solution of the substrate and base
weigh the required amount of 4-Methylbenzoic anhydride [— ;
R . in an anhydrous solvent in a separate flask.
and add it to the reaction flask.

\ 4

Dissolve the anhydride in an anhydrous solvent.

Reaction
\4

Cool the anhydride solution in an ice bath.

Y

Slowly add the substrate/base solution to the
an hydride solution via a dropping funnel or syringe.

Y

Allow the reaction to stir at room temperature
and monitor its progress (e.g., by TLC).

Work-up angrPurification

Quench the reaction with water or a dilute aqueous acid/base.

Y

Perform an extraction with a suitable organic solvent.

Y

Dry the organic layer over an anhydrous drying agent
(e.g., MgSOa or Na2S0a).

Y

Filter and concentrate the solution in vacuo.

Y

Purify the crude product (e.g., by chromatography or recrystallization).

Waste Disposal

Dispose of all chemical waste according to

institutional and local regulations.

Click to download full resolution via product page

General Experimental Workflow for Acylation.
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Handling and Storage

Handling:

Always handle 4-Methylbenzoic anhydride in a well-ventilated area, preferably in a
chemical fume hood.

e As itis moisture-sensitive, use in a dry, inert atmosphere (e.g., under nitrogen or argon in a
glovebox or using Schlenk techniques) is recommended to prevent hydrolysis.[9]

» Avoid inhalation of dust and contact with skin and eyes.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), safety goggles, and a lab coat.

o Ensure that an eyewash station and safety shower are readily accessible.
Storage:

o Store in a tightly closed container in a dry and well-ventilated place.[1]

o Store under an inert atmosphere (e.g., nitrogen) to maintain its integrity.[1]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
water.

Fire-Fighting Measures

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific hazards arising from the chemical: In case of fire, hazardous decomposition
products such as carbon oxides may be formed.

o Special protective equipment for firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.

Accidental Release Measures

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1360283?utm_src=pdf-body
https://www.canbipharm.com/uploads/chemicals/pdf/Alfa-Aesar13222-85-0.pdf
https://www.fishersci.com/shop/products/4-methylbenzoic-anhydride-97-thermo-scientific/AAH3395103
https://www.fishersci.com/shop/products/4-methylbenzoic-anhydride-97-thermo-scientific/AAH3395103
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Personal precautions: Evacuate personnel to a safe area. Ensure adequate ventilation. Avoid
dust formation and contact with the substance.

e Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for cleaning up: Sweep up and shovel into a suitable closed container for disposal.
Avoid creating dust.

This guide is intended as a summary of the best practices for handling 4-Methylbenzoic
anhydride. It is imperative that all users consult the full Safety Data Sheet (SDS) provided by
the manufacturer before use and adhere to all institutional and local safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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